Cas no 6695-61-0 (2-Chloro-4-(trifluoromethoxy)aniline)

2-Chloro-4-(trifluoromethoxy)aniline structure
6695-61-0 structure
Product Name:2-Chloro-4-(trifluoromethoxy)aniline
CAS No:6695-61-0
MF:C7H5ClF3NO
MW:211.568911314011
CID:1714127
PubChem ID:2734084
Update Time:2025-04-21

2-Chloro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethoxy)aniline
    • 2-CHLORO-4-TRIFLUOROMETHOXY-PHENYLAMINE
    • BDBM626050
    • SCHEMBL1351195
    • 6695-61-0
    • 2-chloro4-trifluoromethoxyaniline
    • C3142
    • 4-trifluoromethoxy-2-chloroaniline
    • A836612
    • 2-Chloro-4- trifluoromethoxy aniline
    • Benzenamine, 2-chloro-4-(trifluoromethoxy)-
    • J-508701
    • DB-008806
    • EN300-173489
    • PS-8002
    • AKOS005259605
    • 2-chloranyl-4-(trifluoromethyloxy)aniline
    • MFCD01631704
    • SB79178
    • CS-W015039
    • DTXSID80370112
    • AC-3732
    • 69695-61-0
    • SY050847
    • 2-chloro-4-(trifluoromethoxy)phenylamine
    • 2-Chloro-4-(trifluoromethoxy)aniline, 97%
    • 2-Chloro-4-trifluoromethoxyaniline
    • Inchi: 1S/C7H5ClF3NO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H,12H2
    • InChI Key: YMLWONHDNGICOH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N)OC(F)(F)F

Computed Properties

  • Exact Mass: 211.00125
  • Monoisotopic Mass: 211.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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